4-Bromo-3-methanesulfonylbenzoic acid
Overview
Description
4-Bromo-3-methanesulfonylbenzoic acid is a chemical compound with the molecular formula C8H7BrO4S . It has a molecular weight of 279.11 . The compound is typically stored at room temperature and is available in a solid form .
Molecular Structure Analysis
The InChI code for 4-Bromo-3-methanesulfonylbenzoic acid is1S/C8H7BrO4S/c1-14(12,13)7-4-5(8(10)11)2-3-6(7)9/h2-4H,1H3,(H,10,11) . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds. Physical And Chemical Properties Analysis
4-Bromo-3-methanesulfonylbenzoic acid is a solid at room temperature . It has a melting point of 240-244 degrees Celsius . The compound is light-sensitive .Scientific Research Applications
Bromophenol Derivatives in Red Algae
Research on bromophenol derivatives, including compounds related to 4-Bromo-3-methanesulfonylbenzoic acid, has been conducted on the red alga Rhodomela confervoides. These studies involve the isolation and structural elucidation of bromophenol derivatives, with a focus on their potential bioactivity. However, certain compounds were found inactive against human cancer cell lines and microorganisms (Zhao et al., 2004).
Chemical Synthesis Advancements
Advancements in chemical synthesis methods have been made using reagents related to 4-Bromo-3-methanesulfonylbenzoic acid. For example, a study on rapid microwave-assisted cleavage of methyl phenyl ethers using methanesulfonic acid highlights the development of new methodologies in synthetic chemistry (Fredriksson & Stone-Elander, 2002).
Studies in Animal Nutrition and Feed Technology
Research has been conducted on the effect of bromoethanesulfonic acid (related to 4-Bromo-3-methanesulfonylbenzoic acid) in animal nutrition, particularly focusing on methane production and rumen microbial diversity in cattle. These studies explore the potential for reducing methanogenesis in ruminants, which has implications for both animal health and environmental impact (Karnati et al., 2009).
Catalysis and Organic Synthesis
4-Bromo-3-methanesulfonylbenzoic acid and related compounds have been used in the field of catalysis and organic synthesis. This includes the development of new catalysts and the synthesis of biologically relevant compounds, showcasing the utility of these chemicals in creating diverse and complex organic molecules (Hossein et al., 2013).
Mechanism of Action
Safety and Hazards
The compound is classified as a warning under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-bromo-3-methylsulfonylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrO4S/c1-14(12,13)7-4-5(8(10)11)2-3-6(7)9/h2-4H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVVHVWLMNKOUFR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(C=CC(=C1)C(=O)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
158608-01-6 |
Source
|
| Record name | 4-bromo-3-methanesulfonylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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